Cas no 96739-37-6 (3-((2)H3)Methoxybenzoic acid)

• Product Name: 3-((2)H3)Methoxybenzoic acid
• CAS No: 96739-37-6
• MF: C₈H₈O₃
• MW: 155.165807723999
• MDL: MFCD31559998
• CID: 4785433
• Update Time: 2025-11-01

3-((2)H3)Methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxy-d3)benzoic acid
• 3-((2)H3)methoxybenzoic acid
• 3-((2)H3)Methoxybenzoic acid

• MDL： MFCD31559998
• Inchi： 1S/C8H8O3/c1-11-7-4-2-3-6(5-7)8(9)10/h2-5H,1H3,(H,9,10)/i1D3
• InChI Key： XHQZJYCNDZAGLW-FIBGUPNXSA-N
• SMILES： O(C([2H])([2H])[2H])C1=CC=CC(C(=O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• XLogP3: 2
• Topological Polar Surface Area: 46.5

Additional information on 3-((2)H3)Methoxybenzoic acid

3-((2)H3)Methoxybenzoic Acid (CAS No. 96739-37-6): A Comprehensive Guide to Its Properties and Applications

3-((2)H3)Methoxybenzoic acid (CAS No. 96739-37-6) is a deuterated derivative of methoxybenzoic acid, widely used in pharmaceutical research, analytical chemistry, and metabolic studies. This compound is particularly valuable for its isotopic labeling, which enhances precision in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. The deuterated methoxybenzoic acid variant offers unique advantages in tracing molecular pathways and understanding drug metabolism, making it a critical tool for modern scientific investigations.

The chemical structure of 3-((2)H3)Methoxybenzoic acid features a benzene ring substituted with a methoxy group (–OCH₃) and a carboxylic acid (–COOH) at the meta position. The incorporation of deuterium ((2)H3) at the methoxy group significantly reduces signal interference in spectroscopic analyses, improving data accuracy. Researchers frequently employ this compound in stable isotope labeling experiments, where its predictable fragmentation patterns and low background noise are highly beneficial.

One of the most prominent applications of 3-((2)H3)Methoxybenzoic acid is in drug development and pharmacokinetics. Pharmaceutical scientists use it as an internal standard in liquid chromatography-mass spectrometry (LC-MS) to quantify drug metabolites with high precision. Given the rising demand for personalized medicine, the role of deuterated compounds in optimizing therapeutic efficacy has gained significant attention. Recent studies highlight its utility in probing metabolic stability and enzyme kinetics, addressing key challenges in drug discovery.

Beyond pharmaceuticals, 3-((2)H3)Methoxybenzoic acid finds applications in environmental and food chemistry. Its isotopic purity makes it ideal for tracing contaminants and analyzing complex matrices. For instance, it aids in detecting pesticide residues or studying the degradation pathways of organic pollutants—a topic of growing interest due to increasing environmental regulations. Additionally, its use in flavor and fragrance research underscores its versatility, as it helps identify volatile compounds in consumer products.

The market for deuterated chemicals like 3-((2)H3)Methoxybenzoic acid is expanding, driven by advancements in analytical technologies and rising R&D investments. Industry reports suggest a compound annual growth rate (CAGR) of over 6% for isotopic labeling reagents, reflecting their indispensable role in life sciences. Manufacturers are focusing on improving synthesis protocols to enhance yield and purity, catering to the stringent requirements of academic and industrial laboratories.

From an SEO perspective, potential search queries related to this compound include "deuterated methoxybenzoic acid uses," "CAS 96739-37-6 applications," and "isotopically labeled benzoic acid derivatives." These keywords align with current trends in pharmaceutical innovation and environmental monitoring, ensuring the article’s relevance to target audiences. By integrating these terms naturally, this content not only educates but also ranks effectively in search engine results.

In summary, 3-((2)H3)Methoxybenzoic acid (CAS No. 96739-37-6) is a multifaceted compound with broad scientific utility. Its unique isotopic properties enable breakthroughs in drug metabolism studies, environmental analysis, and material science. As research methodologies evolve, the demand for high-purity deuterated standards like this will continue to rise, solidifying their position as essential tools in modern chemistry.